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Compound of Interest

Compound Name: 5-Fluorotryptamine hydrochloride

CAS No.: 2711-58-2

Cat. No.: B1295612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Fluorotryptamine hydrochloride is a synthetic tryptamine derivative that acts as a potent

agonist at multiple serotonin (5-HT) receptors. Its utility in neuroscience research and drug

development stems from its ability to modulate serotonergic signaling pathways, which are

implicated in a wide range of physiological and pathological processes, including mood,

cognition, and neuronal excitability.[1] Proper preparation of stock solutions is critical for

obtaining accurate and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of 5-Fluorotryptamine
hydrochloride stock solutions.

Physicochemical and Solubility Data
A summary of the key quantitative data for 5-Fluorotryptamine hydrochloride is presented in

the table below for easy reference.
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Property Value

CAS Number 2711-58-2

Molecular Formula C₁₀H₁₁FN₂ · HCl

Molecular Weight 214.67 g/mol

Appearance Light yellow to beige solid

Purity ≥95%

Solubility in Water 2.5% (w/v) or 25 mg/mL

Recommended Storage -20°C (long-term)

Stock Solution Storage -20°C (long-term)

Experimental Protocols
Materials

5-Fluorotryptamine hydrochloride powder (CAS 2711-58-2)

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Dimethyl sulfoxide (DMSO), sterile (optional, for higher concentrations)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile pipette tips and pipettors

Protocol for Preparing a 10 mM Aqueous Stock Solution
Pre-weighing Preparation: Before opening, bring the vial of 5-Fluorotryptamine
hydrochloride powder to room temperature to prevent condensation of moisture.
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Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of 5-Fluorotryptamine hydrochloride. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 2.147 mg of the compound (Molecular Weight = 214.67 g/mol ).

Solubilization: Add the appropriate volume of sterile, high-purity water to the vial containing

the weighed compound. For the example above, add 1 mL of water.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming (to no more than 40°C) or brief sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile vials.

Store the aliquots at -20°C for long-term use.

Considerations for Other Solvents
While 5-Fluorotryptamine hydrochloride is soluble in water, other solvents such as DMSO

can be used, which is a common practice for many tryptamine derivatives. If using DMSO,

follow the same general procedure, substituting DMSO for water. Note that DMSO can have

biological effects, and the final concentration in your experimental system should be kept low

(typically <0.1%) and appropriate vehicle controls should be used.

Signaling Pathways and Mechanism of Action
5-Fluorotryptamine hydrochloride is a serotonin receptor agonist with notable activity at the

5-HT1A, 5-HT2A, and 5-HT3 receptor subtypes. The activation of these receptors initiates

distinct downstream signaling cascades.
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Caption: Signaling pathways activated by 5-Fluorotryptamine hydrochloride.
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Experimental Workflow
The following diagram illustrates the general workflow for preparing and using 5-
Fluorotryptamine hydrochloride stock solutions in a typical cell-based assay.
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Caption: Workflow for stock solution preparation and experimental use.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat when handling 5-Fluorotryptamine hydrochloride.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

This compound is for research use only and is not intended for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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